2-(isoquinolin-7-yl)acetic acid hydrochloride
Description
2-(isoquinolin-7-yl)acetic acid hydrochloride is a chemical compound with the CAS Number: 2613385-55-8 . It has a molecular weight of 223.66 .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline ring attached to an acetic acid group . The quinoline ring is a heterocyclic aromatic compound, which is a vital scaffold for leads in drug discovery .Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Safety and Hazards
Future Directions
The future directions of research on 2-(isoquinolin-7-yl)acetic acid hydrochloride could involve further exploration of its synthesis and its potential biological and pharmacological activities. Given the broad range of activities exhibited by quinoline derivatives , this compound may also hold promise in various applications in medicinal chemistry.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(isoquinolin-7-yl)acetic acid hydrochloride involves the conversion of isoquinoline to 2-(isoquinolin-7-yl)acetic acid, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Isoquinoline", "Bromine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Sodium hydroxide", "Chloroacetic acid", "Hydrochloric acid" ], "Reaction": [ "Isoquinoline is brominated using bromine to form 7-bromoisquinoline.", "7-bromoisquinoline is treated with sodium hydroxide to form 7-hydroxyisoquinoline.", "7-hydroxyisoquinoline is then treated with chloroacetic acid in the presence of sodium bicarbonate to form 2-(isoquinolin-7-yl)acetic acid.", "The resulting product is then treated with hydrochloric acid to form 2-(isoquinolin-7-yl)acetic acid hydrochloride.", "The product is then purified using sodium chloride and sodium sulfate." ] } | |
| 2613385-55-8 | |
Molecular Formula |
C11H10ClNO2 |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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